2-({5-[2-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)ethyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-[(4-methylphenyl)methyl]acetamide

• IUPAC Name: 2-[[5-[2-(2,4-dioxopyrimidin-1-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C18H19N5O4S/c1-12-2-4-13(5-3-12)10-19-15(25)11-28-18-22-21-16(27-18)7-9-23-8-6-14(24)20-17(23)26/h2-6,8H,7,9-11H2,1H3,(H,19,25)(H,20,24,26)
• InChI Key: HJBKRKJWKJVJIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NN=C(O2)CCN3C=CC(=O)NC3=O
• Molecular Formula: C18H19N5O4S
• Molecular Weight: 401.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrimidine ring, which is a heterocyclic aromatic ring system, similar to benzene and pyridine, containing two nitrogen atoms. The molecule also contains an oxadiazole ring, which is a five-membered ring containing three carbon atoms, one oxygen atom, and one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple ring systems and functional groups. The exact structure would depend on the specific arrangement of these groups within the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups all influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its current applications. For example, if it’s a pharmaceutical compound, future research might focus on improving its efficacy or reducing side effects.